Cas no 1781772-01-7 (4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-
• CAS No: 1781772-01-7
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 5220616
• Update Time: 2025-07-16

4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-

• Inchi： 1S/C6H5BrN2O2/c1-3-2-4(5(10)11)9-6(7)8-3/h2H,1H3,(H,10,11)
• InChI Key： NBUCODVOHDRSJS-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-

4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl- (CAS No. 1781772-01-7): A Key Intermediate in Modern Pharmaceutical Research

4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl- (CAS No. 1781772-01-7) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic compound features a pyrimidine core substituted with a bromine atom at the 2-position and a methyl group at the 6-position, making it a valuable intermediate for the synthesis of various biologically active molecules. The unique structural attributes of this compound have positioned it as a focal point in contemporary drug discovery and development efforts.

Thepyrimidine scaffold is ubiquitous in nature, forming the backbone of several essential biomolecules such as nucleic acids (DNA and RNA) and various vitamins. Its derivatives are extensively explored for their pharmacological properties, including antimicrobial, antiviral, anticancer, and anti-inflammatory activities. Among these derivatives, compounds bearing bromine and methyl substituents on the pyrimidine ring exhibit enhanced binding affinity to biological targets, making them particularly attractive for medicinal chemistry applications.

The2-bromo and6-methyl functional groups in 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-, serve as crucial handles for further chemical modification. The bromine atom at the 2-position is highly reactive toward cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This reactivity is instrumental in constructing complex molecular architectures essential for drug design. Similarly, the methyl group at the 6-position can be utilized for selective functionalization or as a recognition element in protein-ligand interactions.

In recent years, there has been a surge in interest regarding the development of kinase inhibitors, particularly those targeting oncogenic kinases implicated in cancer progression. Pyrimidine-based inhibitors have emerged as frontrunners in this domain due to their ability to modulate enzyme activity through precise interactions with ATP-binding pockets. The structural features of 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-, including its brominated and methylated pyrimidine core, make it an ideal precursor for designing novel kinase inhibitors. For instance, researchers have leveraged this compound to synthesize potent inhibitors of Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs), which have shown promise in preclinical studies.

TheCAS No. 1781772-01-7 designation ensures traceability and authenticity of this compound in research settings. Its availability from reputable chemical suppliers allows investigators to conduct high-fidelity synthetic experiments without compromising on purity or yield. This accessibility is critical for maintaining reproducibility across different laboratories and accelerating the drug discovery pipeline.

Beyond its role in kinase inhibition, 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-, has found applications in developing antiviral agents. The pyrimidine moiety is structurally analogous to nucleobases found in viral genomes, suggesting its derivatives could interfere with viral replication cycles. Recent studies have demonstrated that modifications of this core structure can lead to compounds with inhibitory effects on RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. The2-bromo and6-methyl substituents play a pivotal role in fine-tuning the pharmacokinetic properties of these antiviral candidates by influencing solubility, metabolic stability, and target binding affinity.

The growing emphasis on precision medicine has also highlighted the importance of tailored molecular probes for diagnostic purposes. Probes based on pyrimidine derivatives are employed in imaging techniques such as positron emission tomography (PET) to visualize biological processes at the molecular level. The incorporation of radioisotopes into molecules derived from 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-, has been explored for developing PET tracers that target specific pathological conditions like neurodegenerative diseases or cancer metastasis.

The synthetic methodologies employed for preparing derivatives of 4-Pyrimidinecarboxylic acid, 2-bromo-6-methyl-, often involve multi-step sequences that showcase modern organic transformations. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl groups at various positions around the pyrimidine ring, expanding the library of possible analogs for structure-activity relationship (SAR) studies. Additionally, transition-metal-catalyzed hydrogenation or dehalogenation strategies can be employed to modify existing substituents or introduce new functional groups.

The pharmaceutical industry continues to invest heavily in exploring novel therapeutic agents derived from heterocyclic compounds like pyrimidines due to their broad spectrum of biological activity and synthetic tractability. As computational chemistry tools advance alongside experimental methodologies, virtual screening approaches are increasingly used to identify promising candidates based on scaffold-like structures such as that provided by4-Pyrimidinecarboxylic acid,2-bromo,and6-methyl. This synergy between computational modeling and synthetic chemistry has significantly expedited the identification of lead compounds for further optimization.

In conclusion,4-Pyrimidinecarboxylic acid,2-bromo-6-methyl-(CAS No.1781772-01-7) represents a cornerstone intermediate in contemporary pharmaceutical research. Its unique structural configuration offers unparalleled flexibility for designing molecules with therapeutic potential across multiple disease areas including oncology and virology.

The ongoing exploration into its derivatives underscores its significance as a building block for innovative drug development efforts aimed at addressing unmet medical needs worldwide.